Receptor tyrosine-protein kinase erbB-2 (402-410)
Description
Receptor tyrosine-protein kinase erbB-2
Scientific Research Applications
Role in Development and Cancer
ErbB-2, also known as HER2, is part of the ErbB family of receptor tyrosine kinases (RTKs), which includes ErbB1/HER1, ErbB2/Neu/HER2, ErbB3/HER3, and ErbB4/HER4. These receptors play critical roles in cell development, proliferation, and differentiation across various tissues of epithelial, mesenchymal, and neuronal origin. Specifically, ErbB-2 is involved in ligand-induced formation of receptor homo- and heterodimers, initiating signal transduction pathways that influence gene expression and biological responses. Aberrant expression of ErbB-2 is noted in the development of tumors, particularly in breast and ovarian cancers, where it has been linked to aggressive tumor behavior and poor prognosis (Olayioye, Neve, Lane, & Hynes, 2000).
Therapeutic Target in Cancer
ErbB-2 is a significant therapeutic target in cancer, especially breast cancer. Its overexpression and activation in epithelial tumors have led to the development of targeted therapies. Clinical studies emphasize its role in tumor etiology and progression, making it a focus for understanding cancer biology and creating targeted inhibitors. Therapeutics targeting ErbB-2 have shown promise in clinical applications, underscoring its importance in cancer treatment (Hynes & Lane, 2005).
Mechanisms of Signaling and Therapeutics
ErbB-2 is part of a signaling network with its ligand-induced receptor dimerization leading to tyrosine kinase activation. The atomic coordinates of these receptors help construct a comprehensive model of receptor activation mechanisms. Understanding the complexity of this signaling network is vital for developing therapeutics targeting ErbB-2 and related receptors, particularly in the context of diseases like cancer (Bublil & Yarden, 2007).
Signaling Pathways in Cancer
ErbB-2 activates multiple intracellular pathways, playing a crucial role in cancer development and response to targeted therapies. Its interaction with various signal transducers leads to the activation of signaling cascades, notably in breast tumors with ERBB2 gene amplification and non-small cell lung cancer (NSCLC) with activating EGFR mutations. The role of the PI3K/Akt pathway in cancer development and therapeutic response is especially significant (Hynes & Macdonald, 2009).
ErbB-2 as a Drug Target
ErbB-2's role as a drug target involves several strategies, including the development of monoclonal antibodies, tyrosine kinase inhibitors, and antagonists of heat shock protein 90. This approach has led to drugs in clinical application for treating cancers with altered ErbB-2 signaling. Combining different drug types targeting ErbB-2 holds promise for enhanced clinical efficacy (Mosesson & Yarden, 2004).
properties
sequence |
TLEEITGYL |
|---|---|
source |
Homo sapiens (human) |
storage |
Common storage 2-8℃, long time storage -20℃. |
synonym |
Receptor tyrosine-protein kinase erbB-2 (402-410) |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
